6-bromo-N-(3-nitrophenyl)-4-phenylquinazolin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
Novel Synthetic Routes : Research has highlighted innovative synthetic methods for compounds similar to 6-bromo-N-(3-nitrophenyl)-4-phenylquinazolin-2-amine, facilitating the production of fluorescent indazolo[3,2-a]isoquinolin-6-amines and other quinazolinone derivatives through processes like Suzuki coupling and Cadogan cyclization (Balog, Hajos, & Riedl, 2013). These compounds are significant for their fluorescence properties, indicating potential applications in bioimaging and sensing technologies.
Intermediate for PI3K/mTOR Inhibitors : Another study has positioned similar compounds as critical intermediates in the synthesis of PI3K/mTOR inhibitors, pivotal in cancer treatment strategies (Lei et al., 2015). The optimization of synthetic routes for these intermediates underscores their importance in developing novel anticancer drugs.
Potential Applications in Drug Discovery
Anticancer Activity : Quinazolinone derivatives have been explored for their cytotoxic activities against various cancer cell lines, indicating the potential of compounds like 6-bromo-N-(3-nitrophenyl)-4-phenylquinazolin-2-amine in oncological research. The synthesis of 3-hydroxyquinolin-4(1H)-one derivatives and their evaluation against cancer cells reveal a promising avenue for the development of new anticancer agents (Kadrić et al., 2014).
Antimicrobial Activity : Research has also delved into the antimicrobial properties of quinazolinone derivatives, suggesting their utility in combating microbial infections. The synthesis and antimicrobial evaluation of newer quinazolinones indicate that such compounds could serve as bases for developing new antimicrobial agents (Patel, Mistry, & Desai, 2006).
properties
IUPAC Name |
6-bromo-N-(3-nitrophenyl)-4-phenylquinazolin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13BrN4O2/c21-14-9-10-18-17(11-14)19(13-5-2-1-3-6-13)24-20(23-18)22-15-7-4-8-16(12-15)25(26)27/h1-12H,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRKPLNODMVEGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Br)NC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-N-(3-nitrophenyl)-4-phenylquinazolin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.